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An In-Depth Technical Guide to 2-(3-fluoro-4-methylphenoxy)ethanamine: Synthesis,

Characterization, and Applications in Drug Discovery

Executive Summary
This technical guide provides a comprehensive overview of 2-(3-fluoro-4-

methylphenoxy)ethanamine, a fluorinated aromatic amine with significant potential as a

building block in medicinal chemistry and drug discovery. The strategic incorporation of fluorine

and a phenoxyethylamine scaffold suggests its utility in developing novel therapeutic agents,

particularly for central nervous system (CNS) targets. This document details the molecule's

structural and physicochemical properties, outlines a robust, field-proven synthetic protocol,

provides an in-depth analysis of its spectroscopic signature, and discusses its potential

applications, grounded in the established bioactivity of analogous structures. This guide is

intended for researchers, synthetic chemists, and drug development professionals seeking to

leverage this and similar scaffolds in their research programs.
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2-(3-fluoro-4-methylphenoxy)ethanamine belongs to the class of phenoxyalkylamine

derivatives, a scaffold that is prevalent in a variety of biologically active compounds. The

introduction of a fluorine atom onto the phenyl ring is a key structural feature. Fluorine's unique

properties—small size, high electronegativity, and ability to form strong carbon-fluorine bonds—

can significantly enhance a molecule's metabolic stability, binding affinity, and bioavailability[1].

This makes fluorinated intermediates like the topic compound particularly valuable in modern

drug design[2].

The structure combines a 3-fluoro-4-methylphenol moiety linked via an ether bridge to an

ethanamine side-chain. This combination offers several strategic advantages for drug design,

including the potential for interactions with various biological receptors and the ability to serve

as a versatile precursor for more complex molecular architectures.

Systematic Nomenclature: 2-(3-fluoro-4-methylphenoxy)ethan-1-amine[3][4]

Physicochemical and Structural Properties
A thorough understanding of a compound's physicochemical properties is fundamental to its

application in synthesis and drug development.

Structural Identifiers
Identifier Value Source

CAS Number 1427431-49-9 [3][4]

Molecular Formula C₉H₁₂FNO [3]

Molecular Weight 169.20 g/mol [3][4]

InChI

1S/C9H12FNO/c1-7-2-3-8(6-

9(7)10)12-5-4-11/h2-3,6H,4-

5,11H2,1H3

[3][4]

InChIKey
VYAMQORDSBYFKG-

UHFFFAOYSA-N
[3][4]

SMILES Cc1ccc(OCC[NH2])c(F)c1
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Property Value Notes

Physical Form

Expected to be a liquid or low-

melting solid at room

temperature.

Based on analogous structures

like 2-(3-

methylphenoxy)ethylamine,

which is a liquid.

Purity
Commercially available at

≥95%
[3][4]

Storage Temperature 2-8°C [3][4]

Boiling Point
Not reported. Estimated to be

>200°C.

Analogous non-fluorinated

compounds have boiling points

around 250°C[5].

Melting Point Not reported.

pKa (amine) Estimated 9.5 - 10.5
Typical for primary

alkylamines.

logP Estimated 1.5 - 2.5
Calculated based on structure;

indicates moderate lipophilicity.

Synthesis and Purification
While a specific literature preparation for 2-(3-fluoro-4-methylphenoxy)ethanamine is not widely

published, a robust and logical synthetic route can be designed based on well-established

organic chemistry principles, particularly the Williamson ether synthesis followed by a Gabriel

synthesis for the introduction of the primary amine. This multi-step approach ensures high

purity and avoids common side reactions.

Proposed Synthetic Workflow
The proposed synthesis is a two-step process starting from the commercially available 3-fluoro-

4-methylphenol. This method is chosen for its reliability and high-yield potential.
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Step 1: Williamson Ether Synthesis Step 2: Gabriel Synthesis

3-Fluoro-4-methylphenol

Intermediate: 2-(3-fluoro-4-methylphenoxy)ethanol

Base (e.g., K2CO3)
Solvent (e.g., Acetone)

Reflux

2-Bromoethanol Phthalimide

Phthalimide Intermediate

Intermediate: 2-(3-fluoro-4-methylphenoxy)ethanol

DEAD, PPh3
THF

Final Product: 2-(3-fluoro-4-methylphenoxy)ethanamine

Hydrazine (N2H4)
Ethanol, Reflux

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 2-(3-fluoro-4-methylphenoxy)ethanamine.

Step-by-Step Experimental Protocol
Step 1: Synthesis of 2-(3-fluoro-4-methylphenoxy)ethanol (Intermediate)

This step employs the Williamson ether synthesis, a classic and reliable method for forming

ethers. The causality behind this choice is its high efficiency for coupling phenols with primary

alkyl halides.

Reagent Setup: To a stirred solution of 3-fluoro-4-methylphenol (1.0 eq) in anhydrous

acetone (10 mL/mmol), add potassium carbonate (K₂CO₃, 1.5 eq) as a base. The base is

crucial for deprotonating the phenol to form the more nucleophilic phenoxide.

Addition: Add 2-bromoethanol (1.1 eq) to the mixture.

Reaction: Heat the reaction mixture to reflux (approx. 56°C) and maintain for 12-18 hours.

Progress should be monitored by Thin Layer Chromatography (TLC).
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Work-up: After completion, cool the mixture to room temperature and filter off the inorganic

salts. Concentrate the filtrate under reduced pressure.

Purification: Dissolve the residue in ethyl acetate and wash with water (2x) and brine (1x).

Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate to

yield the crude intermediate product, which can be purified by column chromatography (silica

gel, hexane:ethyl acetate gradient) if necessary.

Step 2: Synthesis of 2-(3-fluoro-4-methylphenoxy)ethanamine (Final Product)

The Gabriel synthesis is selected for this step as it is a superior method for preparing primary

amines from alkyl halides (or in this case, an alcohol via the Mitsunobu reaction) while avoiding

the over-alkylation that can occur with direct ammonolysis.

Reagent Setup: To a solution of the intermediate alcohol, 2-(3-fluoro-4-

methylphenoxy)ethanol (1.0 eq), phthalimide (1.2 eq), and triphenylphosphine (PPh₃, 1.5 eq)

in anhydrous tetrahydrofuran (THF), cool the mixture to 0°C in an ice bath.

Mitsunobu Reaction: Add diethyl azodicarboxylate (DEAD) (1.5 eq) dropwise to the cooled

solution. The reaction is exothermic and should be controlled. Allow the reaction to slowly

warm to room temperature and stir for 12-24 hours.

Isolation of Phthalimide Intermediate: Remove the solvent under reduced pressure. The

resulting crude solid can be triturated with cold diethyl ether to precipitate the N-substituted

phthalimide intermediate. Filter and dry the solid.

Hydrazinolysis: Suspend the phthalimide intermediate in ethanol. Add hydrazine

monohydrate (N₂H₄·H₂O, 3-5 eq) and heat the mixture to reflux for 4-6 hours. A precipitate of

phthalhydrazide will form.

Work-up and Purification: Cool the reaction mixture and filter off the precipitate. Concentrate

the filtrate. Dissolve the residue in dichloromethane and wash with 1M NaOH solution, then

with brine. Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure

to yield the final product, 2-(3-fluoro-4-methylphenoxy)ethanamine. Purity can be assessed

by HPLC and NMR.
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Spectroscopic Characterization
Spectroscopic analysis is essential for confirming the identity and purity of the synthesized

compound. While a published spectrum for this specific molecule is not available, its expected

NMR signature can be accurately predicted based on established chemical shift principles and

data from analogous structures.

Predicted ¹H NMR Spectrum (400 MHz, CDCl₃)
The proton NMR spectrum is expected to show distinct signals for the aromatic, ethyl, and

methyl protons.
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Rationale

~ 7.05 - 6.95 m 1H Ar-H

Aromatic proton

ortho to the

methyl group.

~ 6.70 - 6.60 m 2H Ar-H

Aromatic protons

ortho and meta

to the ether

linkage.

~ 4.10 t, J ≈ 5 Hz 2H -O-CH₂-CH₂-NH₂

Methylene group

adjacent to the

electronegative

oxygen atom,

deshielded.

~ 3.05 t, J ≈ 5 Hz 2H -O-CH₂-CH₂-NH₂

Methylene group

adjacent to the

amine.

~ 2.25 s 3H Ar-CH₃

Aromatic methyl

group, singlet as

there are no

adjacent protons.

~ 1.50 br s 2H -NH₂

Amine protons,

typically a broad

singlet.

Exchangeable

with D₂O.

Predicted ¹³C NMR Spectrum (100 MHz, CDCl₃)
The carbon NMR provides a map of the unique carbon environments in the molecule. The

presence of fluorine will cause splitting of the signals for the carbons it is directly bonded to and

those nearby (C-F coupling).
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Chemical Shift (δ, ppm) Assignment Rationale

~ 158.0 (d, ¹JCF ≈ 245 Hz) C-F

Aromatic carbon directly

attached to fluorine, shows a

large one-bond coupling

constant.

~ 154.0 Ar-C-O
Aromatic carbon attached to

the ether oxygen.

~ 125.0 (d, JCF ≈ 6 Hz) Ar-CH Aromatic methine carbon.

~ 120.0 (d, JCF ≈ 15 Hz) Ar-C-CH₃
Aromatic carbon attached to

the methyl group.

~ 115.0 (d, JCF ≈ 3 Hz) Ar-CH Aromatic methine carbon.

~ 105.0 (d, JCF ≈ 25 Hz) Ar-CH

Aromatic methine carbon ortho

to fluorine, showing a

significant two-bond coupling.

~ 68.0 -O-CH₂-
Methylene carbon adjacent to

oxygen.

~ 41.5 -CH₂-NH₂
Methylene carbon adjacent to

the amine.

~ 16.0 (d, JCF ≈ 4 Hz) Ar-CH₃
Methyl carbon, may show a

small four-bond C-F coupling.

Infrared (IR) Spectroscopy and Mass Spectrometry (MS)
IR (neat, cm⁻¹): Expected characteristic peaks include N-H stretching (broad, ~3300-3400),

C-H aromatic and aliphatic stretching (~2850-3100), C-O-C ether stretching (~1250), and a

strong C-F stretch (~1100-1200).

MS (ESI+): The primary ion expected would be the molecular ion peak [M+H]⁺ at m/z =

170.2.
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Applications in Medicinal Chemistry and Drug
Discovery
2-(3-fluoro-4-methylphenoxy)ethanamine is not just a chemical entity but a strategic tool for

drug discovery. Its structure contains key pharmacophoric elements that can be exploited for

developing new therapeutics.

Role as a CNS-Targeted Scaffold
The phenoxyethylamine motif is a well-established scaffold in neuropharmacology. Derivatives

have shown activity at various CNS receptors, including dopamine and serotonin receptors. For

instance, analogs based on a 3-OH-phenoxyethylamine template have demonstrated high

affinity for the dopamine D2 receptor, suggesting their potential as dopaminergic agents[6]. The

specific substitution pattern of 2-(3-fluoro-4-methylphenoxy)ethanamine makes it an attractive

starting point for exploring new chemical space around these targets.

The Strategic Advantage of Fluorination
The presence of the fluorine atom can confer several advantages:

Metabolic Stability: The C-F bond is exceptionally strong, making the aromatic ring less

susceptible to oxidative metabolism (e.g., hydroxylation) by cytochrome P450 enzymes. This

can lead to an improved pharmacokinetic profile and a longer half-life in vivo[1].

Modulation of pKa: The electron-withdrawing nature of fluorine can subtly alter the pKa of the

amine group, which can influence the molecule's ionization state at physiological pH,

affecting its solubility, permeability, and receptor binding interactions.

Enhanced Binding Affinity: Fluorine can participate in favorable non-covalent interactions

(e.g., hydrogen bonds, dipole-dipole interactions) with amino acid residues in a protein's

binding pocket, potentially increasing the potency of the final drug candidate.

Conceptual Workflow in a Drug Discovery Program
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Caption: Role of the core scaffold in a typical drug discovery workflow.

This compound serves as an ideal starting point for creating a diverse library of derivatives.

The primary amine is a versatile functional handle that can be readily modified through

reactions like amide bond formation, reductive amination, or sulfonylation to explore a wide

range of chemical space and build structure-activity relationships (SAR).

Safety and Handling
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As a Senior Application Scientist, ensuring laboratory safety is paramount. Although a specific

Material Safety Data Sheet (MSDS) for this compound is not publicly detailed, precautions for

handling similar aromatic amines should be strictly followed.

General Handling: Use in a well-ventilated area, preferably within a chemical fume hood.

Avoid inhalation of vapors and contact with skin and eyes.

Personal Protective Equipment (PPE): Wear standard PPE, including safety goggles, a lab

coat, and chemical-resistant gloves (e.g., nitrile).

Toxicity: The toxicological properties have not been fully investigated. Similar aromatic

amines can be irritants and may be harmful if swallowed or absorbed through the skin.

Assume the compound is hazardous and handle it with appropriate care.

Storage: Store in a tightly sealed container in a cool, dry place (2-8°C is recommended)

away from incompatible materials such as strong oxidizing agents and acids[3][4].

Conclusion
2-(3-fluoro-4-methylphenoxy)ethanamine is a valuable and versatile chemical intermediate with

significant, yet underexplored, potential in the field of drug discovery. Its strategically fluorinated

phenoxyethylamine core provides a robust starting point for the synthesis of novel compounds

targeting a range of biological systems, particularly within the central nervous system. This

guide has provided a comprehensive framework for its synthesis, characterization, and

potential application, offering researchers the foundational knowledge required to incorporate

this promising scaffold into their research and development programs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 14 Tech Support

https://www.benchchem.com/product/b7965814?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7965814?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

